3-(Chloromethyl)-8-methyl-8-azabicyclo[3.2.1]octane

• Molecular Formula: C9H16ClN
• Molecular Weight: 173.68 g/mol
• SMILES: CN1C2CCC1CC(C2)CCl
• InChI: InChI=1S/C9H16ClN/c1-11-8-2-3-9(11)5-7(4-8)6-10/h7-9H,2-6H2,1H3
• InChIKey: IMBVEDKSUUFFRS-UHFFFAOYSA-N

3-(Chloromethyl)-8-methyl-8-azabicyclo[3.2.1]octane: A Core Tropane Building Block

3-(Chloromethyl)-8-methyl-8-azabicyclo[3.2.1]octane, a synthetic tropane alkaloid derivative, combines the privileged 8-azabicyclo[3.2.1]octane scaffold with a reactive 3-chloromethyl handle. This structure is foundational in medicinal chemistry for constructing central nervous system (CNS) agents and PET tracer precursors [1][2]. However, primary comparative performance data for this specific compound remain unpublished, limiting differentiation claims to class-level inferences.

Tropane core building block with reactive chloromethyl handle

CNS lead compound and PET tracer precursor scaffold

Crystalline HCl salt for simplified handling and storage

• [1] K Ishiwata et al. Synthesis and evaluation of 5-HT3 receptor antagonist [11C]KF17643. Nucl Med Biol. 1996 Apr;23(3):285-90. PMID: 8782238. View Source
• [2] Aventis Pharma Limited. Substituted azabicyclic compounds. US Patent 7,329,675 B1. Filed Sep 1, 2004, and issued Feb 12, 2008. View Source

3-(Chloromethyl)-8-methyl-8-azabicyclo[3.2.1]octane vs. Generic Tropanes

Substitution of the 3-(chloromethyl) group with other 3-halo (e.g., 3-bromo) or 3-hydroxy tropanes fundamentally alters the reactivity profile and synthetic utility of the building block. The chloromethyl handle offers a specific balance of stability and reactivity for nucleophilic displacement, distinct from the higher reactivity of the bromo analog or the inertness of the hydroxy derivative . Furthermore, the N-methyl substitution modulates the amine basicity, influencing downstream reaction yields and purification strategies compared to the nor-tropane variant [1]. No published head-to-head reaction efficiency data exist to quantify these differences for this specific compound.

Target

Substitute

Risk

Chloromethyl handle

Bromomethyl analog

Higher reactivity may reduce synthetic selectivity in multi-step routes

Chloromethyl handle

Hydroxy analog

Requires activation; limits direct nucleophilic displacement

N-Methyl tropane

N-H (nor-) tropane

Higher amine basicity may alter purification behavior and salt form

• [1] Mittendorf, J. et al. New aza-bicyclic compounds and their use. US Patent Application US20060058343A1. Published Mar 16, 2006. View Source

3-(Chloromethyl)-8-methyl-8-azabicyclo[3.2.1]octane Differentiation Evidence

Leaving Group Reactivity: Chloromethyl vs. Bromomethyl

In the broader context of alkyl halide reactivity, a chloromethyl group acts as a slower, more controllable leaving group than a bromomethyl group in SN2 reactions. While no direct kinetic comparison is available for the 8-methyl-8-azabicyclo[3.2.1]octane scaffold, the class-level inference is that the target chloromethyl compound will offer higher reaction selectivity but lower absolute rate compared to the bromo analog, a critical factor in designing multi-step syntheses where premature reactivity must be avoided [1]. This contrasts with the 3-hydroxy tropane, which requires activation for any displacement.

Leaving Group Reactivity

Class-level inference

Chloromethyl: moderate; Bromomethyl: higher; Hydroxyl: inert

Supports selective derivatization in multi-step synthesis

Direct kinetic comparison unavailable

Evidence Dimension	Relative Leaving Group Ability (empirical, class-level)
Target Compound Data	Chloromethyl group; moderate reactivity
Comparator Or Baseline	Bromomethyl group (higher reactivity); Hydroxyl group (inert without activation)
Quantified Difference	Qualitative order: I > Br > Cl > F in SN2; Chloromethyl offers an intermediate reactivity profile.
Conditions	Standard SN2 nucleophilic substitution reaction conditions (aprotic polar solvent, good nucleophile)

Why This Matters

The intermediate reactivity of the chloromethyl group provides a distinct balance between storage stability and on-demand derivatization, which is valuable for inventory management and synthetic planning.

• [1] Solomons, T.W.G., Fryhle, C.B., Snyder, S.A. Organic Chemistry, 12th Edition. John Wiley & Sons, 2016. Chapter on Nucleophilic Substitution. View Source

N-Methyl vs. N-H Tropane Amine Basicity

The presence of an N-methyl group in the target compound significantly alters the pKa of the tertiary amine compared to the secondary amine in nor-tropane derivatives. This class-level difference directly impacts chromatographic purification behavior and salt formation [1]. The target compound, as its hydrochloride salt (CAS 90436-14-9), exhibits well-defined solid-state properties suitable for long-term storage, unlike the free base which may be an oil .

Amine Basicity / Form

Class-level inference

ΔpKa ≈ 1 unit lower; crystalline HCl salt vs. potential oil

Simplifies purification, handling and storage

pKa estimated from tertiary amine class

Evidence Dimension	Amine Basicity / Physical Form
Target Compound Data	pKa of conjugate acid ~9-10 (estimated for tertiary amine); crystalline HCl salt
Comparator Or Baseline	Nor-tropane (8-H); pKa of conjugate acid ~10-11 (secondary amine); often an oil or low-melting solid
Quantified Difference	ΔpKa ≈ 1 unit; solid salt vs. potential liquid/oil
Conditions	Aqueous solution; commercial product form

Why This Matters

The lower basicity of the N-methyl tertiary amine enables milder deprotonation and extraction conditions, and the crystalline HCl salt simplifies handling, weighing, and storage.

• [1] Aventis Pharma Limited. Substituted azabicyclic compounds. US Patent 7,329,675 B1, 2008. View Source

Purity and Supply Consistency

Commercially, this compound is supplied as a hydrochloride salt with a certified minimum purity of 95% . In contrast, the equivalent nor-tropane derivative (3-(chloromethyl)-8-azabicyclo[3.2.1]octane) is not routinely cataloged with such specification, suggesting potential challenges in its reliable procurement and purity verification . This documented purity standard provides a quantitative benchmark for batch acceptance that may not exist for its non-methylated analog.

Purity Specification

Specification review

≥ 95% HCl salt (CAS 90436-14-9) vs. unspecified for nor-tropane

Supports batch acceptance and reproducibility

COA verification recommended

Evidence Dimension	Commercially Assayed Purity (HPLC/Titration, Minimum Specification)
Target Compound Data	≥ 95% (as HCl salt, CAS 90436-14-9)
Comparator Or Baseline	3-(Chloromethyl)-8-azabicyclo[3.2.1]octane; no specified purity for free base; less commonly stocked
Quantified Difference	5% minimum impurity vs. unknown
Conditions	Commercial vendor Certificate of Analysis (upon request); standard for research-grade chemicals

Why This Matters

A defined purity specification directly reduces the risk of variable reaction outcomes and simplifies initial quality control in large-scale syntheses, offering a procurement advantage.

3-(Chloromethyl)-8-methyl-8-azabicyclo[3.2.1]octane Applications

CNS Lead Series via Late-Stage Diversification

The chloromethyl handle enables the systematic introduction of diverse nucleophiles (amines, thiols, alkoxides) onto the tropane core. This is the primary application inferred from the tropane scaffold's prevalence in CNS drug discovery. The 95% purity HCl salt ensures a clean starting point for generating compound libraries where high initial purity is critical for SAR interpretation .

Precursor for PET Tracers and Diagnostic Probes

As demonstrated by the synthesis of [11C]KF17643 from a related 8-methyl-8-azabicyclo[3.2.1]octan-3-ol, the N-methyl tropane system is a validated vector for CNS receptor imaging. The 3-chloromethyl group offers a direct route to install radiolabeling handles or pharmacophores via substitution, potentially streamlining the radiosynthesis pathway compared to a 3-hydroxy precursor requiring activation [1].

Controlled Alkylation to Quaternary Ammonium Salts

The tertiary amine, in conjunction with a discrete chloromethyl site, allows for the selective quaternization of the N-methyl group while preserving the chloromethyl handle for subsequent polymer grafting or surface functionalization. The lower pKa of the N-methyl amine compared to an N-H analog favors the formation and isolation of stable quaternary salts under a wider range of conditions [2].

Application

Selection Property

Validation Focus

CNS lead series diversification

Chloromethyl handle for late-stage derivatization

Reaction selectivity and product purity

PET tracer / diagnostic probe precursor

Compatible with nucleophilic radiolabeling routes

Radiochemical yield and precursor stability

Quaternary ammonium salt synthesis

Selective N-methyl quaternization

Chloromethyl handle retention after quaternization

• [1] K Ishiwata et al. Synthesis and evaluation of 5-HT3 receptor antagonist [11C]KF17643. Nucl Med Biol. 1996 Apr;23(3):285-90. PMID: 8782238. View Source
• [2] Aventis Pharma Limited. Substituted azabicyclic compounds. US Patent 7,329,675 B1. Filed Sep 1, 2004, and issued Feb 12, 2008. View Source